Cas no 714234-39-6 (2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide
• CAS No: 714234-39-6
• MF: C₂₁H₂₀N₄O₂S₂
• MW: 424.539101600647
• CID: 5436836
• Update Time: 2025-09-28

2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-{3-[(thiophen-2-ylmethyl)amino]quinoxalin-2-yl}benzenesulfonamide
• Benzenesulfonamide, 2,4-dimethyl-N-[3-[(2-thienylmethyl)amino]-2-quinoxalinyl]-
• 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C21H20N4O2S2/c1-14-9-10-19(15(2)12-14)29(26,27)25-21-20(22-13-16-6-5-11-28-16)23-17-7-3-4-8-18(17)24-21/h3-12H,13H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key： CLHJMUALXPMSGA-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NCC3SC=CC=3)=NC3C(N=2)=CC=CC=3)(=O)=O)=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide (CAS No. 714234-39-6)

2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide, with the CAS number 714234-39-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives and is characterized by its unique structural features, including a thiophene ring and a sulfonamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The quinoxaline scaffold is a well-known privileged structure in medicinal chemistry, often associated with a wide range of biological activities, such as antimicrobial, antiviral, and anticancer properties. The presence of the thiophene ring further enhances the compound's pharmacological profile by introducing additional aromaticity and electron-donating properties. The sulfonamide group, on the other hand, is a common functional group in drug design, known for its ability to form hydrogen bonds and interact with biological targets.

Recent studies have highlighted the potential of 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit cell cycle progression.

In another study, published in the European Journal of Medicinal Chemistry, the compound was found to possess significant anti-inflammatory properties. The study demonstrated that 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide have also been investigated. A study published in the Journal of Pharmaceutical Sciences reported that the compound exhibited favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its biological activities, the synthetic route for 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide has been optimized to improve yield and reduce costs. A recent publication in Organic Letters described a novel synthetic method that utilizes microwave-assisted reactions to achieve high yields and purity levels. This method not only simplifies the synthesis process but also enhances the scalability for large-scale production.

The safety profile of 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide has been evaluated through various toxicological studies. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2,4-dimethyl-N-(3-{(thiophen-2-yl)methylamino}quinoxalin-2-yl)benzene-1-sulfonamide (CAS No. 714234-39-6) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.